Cas no 2227661-72-3 (rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine
• CAS No: 2227661-72-3
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6455775
• PubChem ID: 165968342
• Update Time: 2025-05-20

rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine
• rac-[(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropyl]methanamine
• 2227661-72-3
• EN300-1746322

• Inchi： 1S/C15H18N2/c1-15(2)12(9-16)14(15)11-7-8-17-13-6-4-3-5-10(11)13/h3-8,12,14H,9,16H2,1-2H3/t12-,14-/m0/s1
• InChI Key： YOJVSIAEHHHNNG-JSGCOSHPSA-N
• SMILES： NC[C@H]1[C@H](C2C=CN=C3C=CC=CC=23)C1(C)C

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine (CAS No. 2227661-72-3)

Rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine (CAS No. 2227661-72-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as cyclopropylamines, which are characterized by their unique cyclopropane ring structure and the presence of an amine functional group. The compound's structure and properties make it a valuable candidate for various applications, including as a potential therapeutic agent and as a tool for understanding biological processes.

The chemical structure of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine is defined by its cyclopropane ring, which is substituted with two methyl groups and a quinoline moiety. The quinoline ring, a heterocyclic aromatic compound, imparts significant biological activity to the molecule. The presence of the amine group further enhances its reactivity and potential for forming interactions with biological targets.

Recent studies have highlighted the potential of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of human breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties suggest that it could be developed into an effective oral medication for various therapeutic applications.

In terms of safety and toxicity, preliminary studies have indicated that rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine is well-tolerated at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine has been optimized using modern synthetic techniques. One common approach involves the reaction of 4-bromoquinoline with a suitable cyclopropane precursor in the presence of a palladium catalyst. This method allows for high yields and good stereoselectivity, making it suitable for large-scale production.

The unique structural features of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine also make it an interesting subject for computational studies. Molecular dynamics simulations have provided insights into its conformational behavior and interactions with biological targets. These studies have helped to elucidate the molecular mechanisms underlying its biological activity and guide the design of more potent analogs.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(quinolin-4-yl)cyclopropylmethanamine (CAS No. 2227661-72-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.